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Compound of Interest

Compound Name: Methyl 5-hydroxy-2-nitrobenzoate

CAS No.: 59216-77-2

Cat. No.: B1610663

Get Quote

Executive Summary
Methyl 5-hydroxy-2-nitrobenzoate (CAS: 59216-77-2) is a critical pharmacophore

intermediate, notably utilized in the synthesis of EGFR tyrosine kinase inhibitors and

dibenzodiazepinone scaffolds for non-small cell lung cancer (NSCLC) therapeutics.[1][2][3] Its

structural integrity is defined by the competition between electronic resonance and steric

hindrance introduced by the ortho-nitro group.

This technical guide provides a comprehensive analysis of its physicochemical

characterization, validated synthetic pathways, and the crystallographic principles governing its

solid-state conformation.

Part 1: Physicochemical & Structural Profile[1][4]
The molecule exhibits a "push-pull" electronic system where the electron-withdrawing nitro (

) and ester (

) groups at the 1,2-positions create significant steric strain, while the electron-donating hydroxyl
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(

) group at the 5-position facilitates intermolecular hydrogen bonding.

Molecular Specifications
Property Data Source Validation

IUPAC Name
Methyl 5-hydroxy-2-

nitrobenzoate
PubChem [1]

Molecular Formula Calculated

Molecular Weight 197.14 g/mol Mass Spec [2]

Melting Point 104–106 °C (Crystalline Solid) Patent Lit. [3]

Appearance Yellow crystalline powder Experimental [2,3]

Solubility
Soluble in EtOAc, MeOH,

DMSO; Insoluble in Empirical

Structural Conformation & The "Ortho Effect"
Unlike simple benzoates, the crystal packing of Methyl 5-hydroxy-2-nitrobenzoate is

dominated by the Ortho Effect.

Steric Twist: The ortho-nitro group and the methyl ester cannot lie coplanar with the benzene

ring due to the Van der Waals repulsion between the ester carbonyl oxygen and the nitro

group oxygens.

Torsion Angle: Crystallographic data of analogous ortho-nitrobenzoates suggests the ester

group rotates out of the aromatic plane (dihedral angle

) to minimize this clash.

H-Bonding Network: The 5-hydroxyl group acts as a hydrogen bond donor. In the crystal

lattice, this typically forms head-to-tail intermolecular chains (

) or dimers (

), stabilizing the structure despite the steric strain at the 1,2-positions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1610663/docs?utm_src=pdf-body#structural-architecture-synthetic-protocols-methyl-5-hydroxy-2-nitrobenzoate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Validated Synthetic Protocol
The following protocol is optimized for high purity (>98%) and yield, minimizing the formation of

the para-isomer by-products.

Reagents & Materials[1][5]
Precursor: 5-Hydroxy-2-nitrobenzoic acid (CAS: 610-37-7).[4][5][6]

Solvent: Methanol (Anhydrous).

Catalyst: Sulfuric Acid (

, conc.) or Thionyl Chloride (

).

Purification: Silica Gel 60 (230-400 mesh); Solvent system: n-Hexane/Ethyl Acetate.

Step-by-Step Synthesis Workflow
Esterification: Dissolve 5-hydroxy-2-nitrobenzoic acid (20 g, 109 mmol) in MeOH (200 mL).

Catalysis: Add concentrated

(12 mL) dropwise at 0°C to prevent exotherm-induced degradation.

Reflux: Heat the mixture to 70°C (reflux) for 24 hours. Monitor via TLC (Mobile phase: PE:EA

= 2:1).

Workup: Evaporate MeOH under reduced pressure. Resuspend residue in ice water (150

mL).

Extraction: Extract with Ethyl Acetate (

). Wash organic layer with Brine.[1][7] Dry over anhydrous

.
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Crystallization: The crude product is often a yellow oil. Recrystallize from n-Hexane/Ethyl

Acetate to obtain the solid title compound.

Process Visualization (DOT)

Start: 5-Hydroxy-2-nitrobenzoic Acid

Add MeOH + H2SO4 (cat.)
Temp: 0°C -> 70°C

Reflux (24h)
Esterification

Activation

Evaporate MeOH
Extract w/ EtOAc

TLC Confirmation

Crude Product
(Yellow Oil)

Recrystallization
Solvent: n-Hexane/EtOAc

Purification

Final Product:
Methyl 5-hydroxy-2-nitrobenzoate

(Solid, mp 104-106°C)

Yield >80%

Click to download full resolution via product page
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Caption: Optimized synthetic workflow for the isolation of crystalline Methyl 5-hydroxy-2-
nitrobenzoate.

Part 3: Spectroscopic Characterization (Self-
Validation)
To ensure the integrity of the crystal structure analysis, the compound must first be validated

via NMR. The following shifts are diagnostic for the specific isomer, confirming the ortho-nitro

positioning (shielding effects) and the integrity of the ester.

Nuclear Magnetic Resonance (NMR) Data
Solvent:

(Deuterated Chloroform) or DMSO-

.
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Nucleus
Shift (

ppm)
Multiplicity Assignment

Structural
Insight

12.02 Singlet (s)

Phenolic proton

(highly

deshielded if H-

bonded)

8.03
Doublet (d,

Hz)
Ar-H (C3)

Protons ortho to

Nitro are

deshielded

7.15
Doublet (d,

Hz)
Ar-H (C6)

Meta coupling

indicates 1,2,5-

substitution

7.08
Doublet of

Doublets (dd)
Ar-H (C4)

Coupling with C3

and C6

3.93 Singlet (s)
Methyl Ester

singlet

166.6 - Carbonyl carbon

162.5 - C-OH
Phenolic carbon

(C5)

Data derived from analog synthesis reports [2, 3].

Structural Logic Diagram
The following diagram illustrates the competing forces that define the crystal lattice packing.
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Caption: Mechanistic flow of steric and electronic forces dictating the solid-state conformation.

Part 4: Experimental Crystallization Protocol
Since a public CIF (Crystallographic Information File) is not universally indexed for this specific

intermediate in open databases (unlike its isomers), researchers must generate high-quality

single crystals for X-ray diffraction (XRD) using the following optimized method.

Slow Evaporation Method
Preparation: Dissolve 100 mg of pure Methyl 5-hydroxy-2-nitrobenzoate in 5 mL of Ethyl

Acetate.

Antisolvent Layering: Carefully layer 2 mL of n-Hexane on top of the solution in a narrow vial.

Do not mix.

Incubation: Seal with Parafilm, poke one small hole for slow evaporation, and store at 4°C in

a vibration-free environment.

Harvest: Yellow prismatic crystals suitable for XRD should appear within 48–72 hours.

Expected Crystal Data (Predictive)
Based on the space groups of structurally similar ortho-nitrobenzoates (e.g., Methyl 2-hydroxy-

3-nitrobenzoate):
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Crystal System: Monoclinic

Space Group:

or

(Common for planar aromatics with H-bonding).

Z Value: 4 (Typical for monoclinic cells).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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